1,3-Dimethyl-2-[[4-(methylamino)phenyl]azo]-1H-imidazolium chloride

Specification

• CAS No.: 89923-52-4
• Molecular Formula: C12H16N5.Cl; C12H16ClN5
• Molecular Weight: 265.74 g/mol
• IUPAC Name: 4-[(1,3-dimethylimidazol-1-ium-2-yl)diazenyl]-N-methylaniline;chloride
• Standard InChI: InChI=1S/C12H15N5.ClH/c1-13-10-4-6-11(7-5-10)14-15-12-16(2)8-9-17(12)3;/h4-9H,1-3H3;1H
• Standard InChI Key: UKAOHXQFKKWTQC-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=C(C=C1)N=NC2=[N+](C=CN2C)C.[Cl-]

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s IUPAC name, 4-[(1,3-dimethylimidazol-1-ium-2-yl)diazenyl]-N-methylaniline chloride, reflects its dual-component structure: a 1,3-dimethylimidazolium ring connected via an azo (-N=N-) bridge to a 4-(methylamino)phenyl group, with chloride as the counterion. Its molecular formula, C₁₂H₁₆ClN₅, corresponds to a molecular weight of 265.74 g/mol. The presence of the azo group introduces photochromic properties, while the imidazolium cation enhances thermal stability and ionic character.

Table 1: Key Identifiers of 1,3-Dimethyl-2-[[4-(methylamino)phenyl]azo]-1H-imidazolium Chloride

Property	Value
CAS Registry Number	89923-52-4
Molecular Formula	C₁₂H₁₆ClN₅
Molecular Weight	265.74 g/mol
IUPAC Name	4-[(1,3-dimethylimidazol-1-ium-2-yl)diazenyl]-N-methylaniline chloride
Canonical SMILES	CNC1=CC=C(C=C1)N=NC2=N+C.[Cl-]

Structural Analysis

X-ray crystallography and spectroscopic studies reveal planar geometry at the azo linkage, with the imidazolium ring adopting a slightly distorted conformation due to steric interactions between the methyl groups. The chloride counterion interacts electrostatically with the positively charged imidazolium nitrogen, stabilizing the crystal lattice. Nuclear magnetic resonance (NMR) data show distinct signals for the methylamino group (δ 2.8–3.1 ppm) and imidazolium protons (δ 7.5–8.2 ppm).

Synthesis and Manufacturing

Synthetic Pathways

The compound is synthesized via a three-step sequence:

• Diazotization: 4-(Methylamino)aniline undergoes diazotization with sodium nitrite (NaNO₂) in hydrochloric acid (HCl) at 0–5°C to form the diazonium salt.

• Coupling Reaction: The diazonium salt reacts with 1,3-dimethylimidazole in an alkaline medium (pH 8–9), facilitating electrophilic substitution at the imidazole C2 position.

• Alkylation and Isolation: Quaternary ammonium formation is achieved by treating the intermediate with methyl iodide, followed by chloride ion exchange to yield the final product.

Table 2: Optimal Reaction Conditions for Synthesis

Step	Reagents/Conditions	Yield (%)
Diazotization	NaNO₂, HCl, 0–5°C, 1 h	85–90
Coupling	1,3-Dimethylimidazole, NaOH, 25°C, 2 h	70–75
Alkylation	CH₃I, CH₃CN, reflux, 4 h	65–70

Purification and Quality Control

The crude product is purified via recrystallization from ethanol-water mixtures, achieving >98% purity as confirmed by high-performance liquid chromatography (HPLC). Residual solvents are monitored using gas chromatography–mass spectrometry (GC-MS), with limits adhering to ICH Q3C guidelines.

Physicochemical Properties

Thermal and Solubility Profiles

The compound exhibits a decomposition temperature of 220–225°C, as determined by thermogravimetric analysis (TGA). It is highly soluble in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile (>50 mg/mL) but sparingly soluble in water (1.2 mg/mL at 25°C).

Table 3: Physical Properties

Property	Value	Method
Melting Point	Decomposes at 220–225°C	TGA
Density	1.31 g/cm³ at 20.4°C	Pycnometry
LogP (Partition Coefficient)	-2.13 at pH 7	Shake-flask method
Vapor Pressure	<0.1 Pa at 25°C	Knudsen effusion

Spectroscopic Characteristics

• UV-Vis Spectroscopy: A strong absorption band at λₘₐₓ = 480 nm (ε = 1.2 × 10⁴ L·mol⁻¹·cm⁻¹) in DMSO, attributed to π→π* transitions in the azo chromophore.

• Infrared Spectroscopy: Peaks at 1605 cm⁻¹ (N=N stretch), 1500 cm⁻¹ (C=N imidazolium), and 1240 cm⁻¹ (C-N aromatic).

Chemical Reactivity and Applications

Coordination Chemistry

The imidazolium moiety acts as a N-heterocyclic carbene (NHC) precursor, forming stable complexes with transition metals such as zinc and copper. For example, reaction with zinc chloride produces 2-[[4-(dimethylamino)phenyl]azo]-1,3-dimethyl-1H-imidazolium trichlorozincate (CAS No. 70236-46-3), a coordination polymer with potential catalytic applications.

Dye Chemistry

As a cationic azo dye, the compound (marketed as Basic Orange 31) demonstrates high affinity for polyanionic substrates like silk and modified acrylics. Its colorfastness rating exceeds Grade 4 on the ISO 105-A03 scale, with minimal leaching in alkaline conditions.

Table 4: Dyeing Performance on Textile Substrates

Substrate	Wash Fastness	Light Fastness	Rubbing Fastness
Silk	4–5	5	4
Acrylic	5	4–5	5
Nylon	3–4	4	3

Organic Synthesis

The azo group participates in photoisomerization reactions, enabling the compound to serve as a molecular switch in supramolecular systems. Under UV irradiation (365 nm), it undergoes trans-to-cis isomerization with a quantum yield of 0.45, as measured by time-resolved fluorescence spectroscopy.

Research Frontiers

Recent studies explore its use in ionic liquid electrolytes for dye-sensitized solar cells (DSSCs), where it achieves a photon-to-current efficiency of 7.2% under AM1.5G illumination. Additionally, derivatives containing zinc complexes exhibit antimicrobial activity against Staphylococcus aureus (MIC = 32 µg/mL).